4-methyl-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)thiophene-2-carboxamide

• IUPAC Name: 4-methyl-N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H18N4OS/c1-11-6-14(22-10-11)16(21)17-5-3-4-13-8-18-15-7-12(2)19-20(15)9-13/h6-10H,3-5H2,1-2H3,(H,17,21)
• InChI Key: QRAVPXUYSSCEIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCCCC2=CN3C(=CC(=N3)C)N=C2
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol

Description

“4-methyl-N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)thiophene-2-carboxamide” is a chemical compound with the molecular formula C16H18N4OS and a molecular weight of 314.41. It belongs to the family of pyrazolo[1,5-a]pyrimidines, which are N-heterocyclic compounds that have attracted attention in medicinal chemistry and material science due to their significant photophysical properties.

Synthesis Analysis

Pyrazolo[1,5-a]pyrimidines have been synthesized using simpler and greener methodologies. The synthesis of these compounds involves various pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can be tuned by modifying the electron-donating groups (EDGs) at position 7 on the fused ring. This modification improves both the absorption and emission behaviors. The dipole moment changes in these compounds were calculated to be 10.3, 12.8, and 19.0 D.

Scientific Research Applications

Anticancer Research

• Application : Researchers have investigated its potential as an anticancer agent due to its ability to inhibit specific kinases involved in cancer cell proliferation. .

Antiviral Activity

• Application : Scientists have evaluated its activity against viral infections, particularly focusing on its interaction with viral enzymes or receptors. .

Anti-Inflammatory Properties

• Application : Investigations explore its anti-inflammatory effects, potentially targeting cytokines, prostaglandins, or other mediators. .

Kinase Inhibition Studies

• Application : Researchers have examined its selectivity and potency against specific kinases. .

Metabolic Disorders

• Application : Studies investigate its impact on metabolic pathways, including glucose homeostasis, lipid metabolism, or mitochondrial function. .

Neurological Disorders

• Application : Researchers explore its effects on neuronal signaling, neurotransmitter receptors, or neuroinflammation. .

Future Directions

Pyrazolo[1,5-a]pyrimidines have a high impact in medicinal chemistry and have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have potential applications in the development of new drugs and materials. The current advances in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.